6-chloro-3-[(2E)-3-(3-methoxyphenyl)prop-2-enoyl]-2H-chromen-2-one

• IUPAC Name: 6-chloro-3-[(E)-3-(3-methoxyphenyl)prop-2-enoyl]chromen-2-one
• InChI: InChI=1S/C19H13ClO4/c1-23-15-4-2-3-12(9-15)5-7-17(21)16-11-13-10-14(20)6-8-18(13)24-19(16)22/h2-11H,1H3/b7-5+
• InChI Key: AMLSIAZBFXUDEH-FNORWQNLSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O
• Molecular Formula: C19H13ClO4
• Molecular Weight: 340.8 g/mol

Description

The compound “6-chloro-3-[(2E)-3-(3-methoxyphenyl)prop-2-enoyl]-2H-chromen-2-one” is a synthetic molecule that has generated interest in various fields of research and industry due to its significant biological properties. It is part of the chalcones family, which are open-chain flavonoids in which the two aromatic rings are joined by a three-carbon chain. Chalcones display a wide range of pharmacological properties.

Synthesis Analysis

The single crystal of synthesized (2E)-3-(2, 6-dichlorophenyl)-1-(4-methoxyphenyl) prop-2-en-1-one is characterized by FT-IR, UV–visible, 1 H NMR, HRMS techniques. The compound was crystallized and its final structures were confirmed after diffracting this on a single-crystal X-ray diffractometer.

Molecular Structure Analysis

The molecular structure of the compound was elucidated using a single-crystal X-ray diffraction technique. The title compound crystallizes in the orthorhombic crystal system of P-2 1 2 1 2 1 space group.

Chemical Reactions Analysis

The molecular geometry and vibrational frequencies (FT-IR) of the title compound have been calculated using the DFT/ (B3LYP) method with 6-311++ G (d, p) basis set and compared with the experimental data. The HOMO–LUMO energy gap, experimentally (4.1096) and theoretically calculated (4.09096), are nearly the same. The chemical reactivity parameters have also been studied.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C19H13ClO4 and a molecular weight of 340.76. Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not specified in the available literature.

Scientific Research Applications

Anti-Cancer Activity

• . Researchers have investigated their potential as chemotherapeutic agents due to their ability to inhibit cancer cell growth and induce apoptosis.

HDAC Inhibition

• .

Mechanism of Action

The synthesized compound was screened for antimicrobial activity and it showed moderate antimicrobial activity. This suggests that the compound could interact with biological targets to exert its effects, although the exact mechanism of action is not specified in the available literature.

Future Directions

Given the compound’s significant biological properties and moderate antimicrobial activity, future research could focus on further elucidating its mechanism of action and potential applications in medicine and other industries.